Cas no 132605-20-0 (3,5-dimethyl-2-thioxo-2,3,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-4(1H)-one)

• Product name: 3,5-dimethyl-2-thioxo-2,3,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-4(1H)-one
• CAS No: 132605-20-0
• MF: C₁₂H₁₄N₂OS₂
• MW: 266.38236
• CID: 1235506
• PubChem ID: 3076855

3,5-dimethyl-2-thioxo-2,3,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-2-thioxo-2,3,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-4(1H)-one
• 3,5-dimethyl-2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• 3,5-Dimethyl-2-sulfanyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
• (1)Benzothieno(2,3-d)pyrimidin-4(1H)-one, 2,3,5,6,7,8-hexahydro-3,5-dimethyl-2-thioxo-
• DTXSID40927742
• 132605-20-0
• 3,5-Dimethyl-2,3,5,6,7,8-hexahydro-2-thioxo-(1)benzothieno(2,3-d)pyrimidin-4(1H)-one
• BRN 4191360

• Inchi： InChI=1S/C12H14N2OS2/c1-6-4-3-5-7-8(6)9-10(17-7)13-12(16)14(2)11(9)15/h6H,3-5H2,1-2H3,(H,13,16)
• InChI Key： XZWFHVWAZKYMDG-UHFFFAOYSA-N
• SMILES： CC1CCCC2=C1C3=C(S2)NC(=S)N(C3=O)C

Computed Properties

• Exact Mass: 266.05492
• Monoisotopic Mass: 266.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• PSA: 32.34